Cas no 2390-94-5 (rel-trans-2,5-Dimethyltetrahydrofuran)

• Product Name: rel-trans-2,5-Dimethyltetrahydrofuran
• CAS No: 2390-94-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 283868
• PubChem ID: 7567603
• Update Time: 2025-09-27

rel-trans-2,5-Dimethyltetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• Furan,tetrahydro-2,5-dimethyl-, (2R,5R)-rel-
• (?à)-trans-2,5-Dimethyltetrahydrofuran
• (?à)-trans-Tetrahydro-2,5-dimethylfuran
• Furan,tetrahydro-2,5-dimethyl-, trans-
• trans-(?à)-2,5-Dimethyltetrahydrofuran
• trans-2,5-Dimethyloxolane
• trans-2,5-Dimethyltetrahydrofuran
• trans-Tetrahydro-2,5-dimethylfuran
• 2,5-Dimethyltetrahydrofuran #
• SCHEMBL9681629
• XV3745SMWL
• UNII-XV3745SMWL
• 2390-94-5
• Rel-(2R,5R)-2,5-dimethyltetrahydrofuran
• Furan, tetrahydro-2,5-dimethyl-, trans-
• starbld0001006
• (+/-)-TRANS-2,5-DIMETHYLTETRAHYDROFURAN
• FURAN, TETRAHYDRO-2,5-DIMETHYL-, (2R,5R)-REL-
• Furan, tetrahydro-2,5-dimethyl-, trans-(.+/-.)-
• Q24734527
• trans-(.+/-.)-2,5-Dimethyltetrahydrofuran
• 2,5-Dimethyloxolane, trans-
• (2R,5R)-2,5-dimethyloxolane
• (+/-)-TRANS-TETRAHYDRO-2,5-DIMETHYLFURAN
• trans-(+/-)-2,5-Dimethyltetrahydrofuran
• DTXSID901014219
• (2R,5R)-2,5-Dimethyl-tetrahydro-furan
• OXMIDRBAFOEOQT-PHDIDXHHSA-N
• rel-trans-2,5-Dimethyltetrahydrofuran

• Inchi： 1S/C6H12O/c1-5-3-4-6(2)7-5/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： OXMIDRBAFOEOQT-PHDIDXHHSA-N
• SMILES： O1[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 100.08886
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 91.0±0.0 °C at 760 mmHg
• Flash Point: 26.7±0.0 °C
• PSA: 9.23
• Vapor Pressure: 62.1±0.1 mmHg at 25°C

rel-trans-2,5-Dimethyltetrahydrofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)